Cas no 71872-97-4 (Sorbitan, mono-9,12-octadecadienoate, (Z,Z)-)

• Product Name: Sorbitan, mono-9,12-octadecadienoate, (Z,Z)-
• CAS No: 71872-97-4
• MF: C₂₄H₄₂O₆
• MW: 426.586688518524
• CID: 572175
• PubChem ID: 44150944
• Update Time: 2025-04-19

Sorbitan, mono-9,12-octadecadienoate, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• Sorbitan, mono-9,12-octadecadienoate, (Z,Z)-
• 71872-97-4
• EINECS 276-106-8

• Inchi： 1S/C24H42O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(27)30-21(18-25)24-23(28)20(26)19-29-24/h6-7,9-10,20-21,23-26,28H,2-5,8,11-19H2,1H3/b7-6-,10-9-/t20-,21+,23+,24?/m0/s1
• InChI Key： UVGJXXLGAIAQJV-NRGHPVTOSA-N
• SMILES： O1C[C@@H]([C@H](C1[C@@H](CO)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)O)O

Computed Properties

• Exact Mass: 426.298
• Monoisotopic Mass: 426.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 4.7